Cas no 2580189-21-3 (2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid
• CAS No: 2580189-21-3
• MF: C₁₅H₂₉NO₄
• MW: 287.395065069199
• CID: 6012744
• PubChem ID: 165892996
• Update Time: 2025-06-12

2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid
• 2580189-21-3
• EN300-27725622
• 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid

• Inchi： 1S/C15H29NO4/c1-14(2,3)9-7-11(12(17)18)8-10-16-13(19)20-15(4,5)6/h11H,7-10H2,1-6H3,(H,16,19)(H,17,18)
• InChI Key： QKPTVABZRRAYLI-UHFFFAOYSA-N
• SMILES： OC(C(CCNC(=O)OC(C)(C)C)CCC(C)(C)C)=O

Computed Properties

• Exact Mass: 287.20965841g/mol
• Monoisotopic Mass: 287.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid

Comprehensive Overview of 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid (CAS No. 2580189-21-3)

In the realm of organic chemistry and pharmaceutical research, 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid (CAS No. 2580189-21-3) has emerged as a compound of significant interest. This Boc-protected amino acid derivative is widely utilized in peptide synthesis, drug discovery, and biochemical studies. Its unique structural features, including the tert-butoxycarbonyl (Boc) group and the 5,5-dimethylhexanoic acid backbone, make it a versatile building block for designing novel therapeutic agents.

The compound's CAS number 2580189-21-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Researchers are particularly interested in its role as a protected intermediate in multi-step syntheses, where the Boc group provides stability under various reaction conditions. Recent trends in AI-driven drug discovery have further amplified interest in such specialized building blocks, as they enable the rapid assembly of complex molecular architectures.

One of the most compelling applications of 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid lies in the development of peptide-based therapeutics, a field that has gained tremendous momentum due to advances in bioconjugation techniques. The compound's branched aliphatic chain offers unique opportunities for modulating the pharmacokinetic properties of peptide drugs, addressing common challenges like metabolic stability and cell permeability. These attributes align perfectly with current industry focus on targeted drug delivery systems.

From a synthetic chemistry perspective, the 2580189-21-3 compound showcases excellent compatibility with solid-phase peptide synthesis (SPPS) methodologies. Its carboxylic acid functionality allows for efficient coupling reactions, while the Boc-protected amine ensures orthogonal protection strategies. These characteristics have made it particularly valuable in combinatorial chemistry approaches, where researchers screen large libraries of compounds for biological activity.

The pharmaceutical industry's shift toward personalized medicine has created new demand for specialized intermediates like 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid. Its structural features enable the creation of tailored molecular scaffolds that can be optimized for specific biological targets. This aligns with growing interest in structure-activity relationship (SAR) studies, where subtle modifications to such building blocks can dramatically influence drug efficacy.

Analytical chemists have developed robust methods for characterizing CAS 2580189-21-3, employing advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR. These methods are crucial for ensuring the compound's purity and identity, especially when used in GMP-compliant synthesis of active pharmaceutical ingredients. The growing emphasis on quality by design (QbD) principles in pharmaceutical manufacturing has further highlighted the importance of such well-characterized intermediates.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize Boc-protected amino acid derivatives like this compound. Recent publications have investigated catalytic methods and biocatalytic approaches to reduce the environmental impact of peptide synthesis. These developments respond to increasing industry focus on process intensification and waste minimization in chemical manufacturing.

The compound's lipophilic character, imparted by its 5,5-dimethylhexanoic acid moiety, has sparked interest in CNS drug development. This property enhances the molecule's ability to cross the blood-brain barrier, making it particularly relevant for neurological disorders research. Such applications are increasingly important given the rising prevalence of neurodegenerative diseases and the corresponding need for innovative treatment approaches.

From a commercial perspective, 2-(2-{[(Tert-butoxy)carbonyl]amino}ethyl)-5,5-dimethylhexanoic acid represents a growing segment in the fine chemicals market. Suppliers are expanding their portfolios of such specialized building blocks to meet demand from contract research organizations (CROs) and biotech startups engaged in innovative drug discovery programs. The compound's versatility ensures its continued relevance across multiple therapeutic areas.

Looking ahead, the scientific community anticipates expanded applications for CAS 2580189-21-3 in emerging fields like proteolysis targeting chimeras (PROTACs) and molecular glues. These cutting-edge therapeutic modalities require precisely engineered linkers and functional groups, where compounds with this structural profile may play pivotal roles. Such developments underscore the compound's potential to contribute to next-generation pharmaceutical innovations.